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Compound of Interest

Compound Name: ER-851

Cat. No.: B15579985

To ensure the safety of researchers, scientists, and drug development professionals when
handling ER-851, it is imperative to adhere to strict safety protocols and utilize the appropriate
Personal Protective Equipment (PPE). The following guidelines provide essential, immediate
safety and logistical information, including operational and disposal plans, based on the
chemical composition and potential hazards associated with ER-851.

Understanding the Hazards of ER-851

ER-851 is a chemical formulation that presents several potential hazards requiring stringent
safety measures. The primary routes of exposure are inhalation of vapors or mist, and eye or
skin contact.[1]

Key Hazards:
o Eye Irritation: Direct contact can cause irritation.
 Skin Irritation: Prolonged or repeated exposure may lead to skin irritation.[1]

¢ Inhalation: Can cause irritation of the upper respiratory system and may lead to nervous
system depression.[1] Extreme overexposure could result in unconsciousness or be fatal.[1]

o Flammability: The propellant is flammable, and containers may explode if exposed to
extreme heat.
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Symptoms of overexposure include headache, dizziness, nausea, loss of coordination,
redness, and an itching or burning sensation of the skin and eyes.[1]

Personal Protective Equipment (PPE) Protocol

A multi-level PPE approach is recommended, tailored to the specific handling procedure. The
appropriate level of PPE is determined by the concentration of airborne substances and the
potential for skin contact.

Recommended PPE for Handling ER-851

PPE Component Specification Purpose

To be used if ventilation is
NIOSH/MSHA approved )
) ) ] ) inadequate to control personal
Respiratory Protection organic vapor/particulate )
exposure below applicable

respirator. o
limits.[1]

Eye Protection

Safety goggles or glasses with

side-shields.

To protect against vapor, spray

mist, and splashes.[2]

Hand Protection

Chemical-resistant gloves

(e.g., Rubber gloves).

To prevent skin contact during
handling.[2]

Body Protection

Laboratory coat or impervious

clothing.

To protect skin and clothing

from contamination.

Operational and Disposal Plans

A clear, step-by-step plan for the handling and disposal of ER-851 is critical to minimize risk.

Experimental Workflow for Handling ER-851
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Figure 1: Step-by-step workflow for the safe handling and disposal of ER-851.
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Disposal Plan

Contaminated materials and unused ER-851 must be treated as hazardous waste.

o Collection: Collect all waste, including empty containers and contaminated absorbents, in
designated, properly labeled, and sealed containers.

» Storage: Store waste containers in a cool, dry, well-ventilated area away from incompatible
materials and sources of ignition.

» Disposal: Arrange for disposal through a licensed hazardous waste disposal company,
following all local, state, and federal regulations. Do not dispose of ER-851 down the drain or
in general trash.

Emergency Procedures

In the event of an accidental exposure or spill, immediate action is necessary.

Exposure Route First Aid Measures

Immediately flush eyes with large amounts of
Eyes water for at least 15 minutes. Seek medical

attention.[1]

Wash the affected area thoroughly with soap
Skin and water. Remove contaminated clothing and

launder it before reuse.[1]

If affected, move to an area with fresh air.
Inhalation Restore breathing if necessary. Keep warm and

quiet.[1]

_ Do not induce vomiting. Seek immediate
Ingestion _ _
medical attention.[1]

For spills, use appropriate safety equipment and prevent further leakage if it is safe to do so.
Absorb the spill with an inert material and collect it in an approved container for disposal.[2]
Ensure the area is well-ventilated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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